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Compound of Interest |

2-Chloro-6-ethyithieno|2, 3-
Compound Name:
dlpyrimidine

Cat. No.: B13248620

Get Quote

\ J

Core Identity: CAS 1225634-75-2 (Base Scaffold) | Molecular Formula: CsH7CIN2S

Executive Summary: The Scaffold Advantage

The thieno[2,3-d]pyrimidine system is a privileged bioisostere of quinazoline and purine, widely
utilized in oncology and infectious disease research. The 6-ethyl variant distinguishes itself
from the more common 6-methyl or 6-phenyl analogs by offering a specific lipophilic profile (

modulation) and steric volume that often enhances binding affinity in hydrophobic pockets of
enzymes like Thymidylate Synthase (TS), Dihydrofolate Reductase (DHFR), and VEGFR-2.

For the medicinal chemist, the 2-chloro moiety at the C2 position acts as a "late-stage diversity
handle.” While the C4 position is typically the first site of derivatization (due to higher reactivity),
the C2-chlorine allows for subsequent, regioselective introduction of solubilizing groups or
specific binding elements via nucleophilic aromatic substitution (

) or palladium-catalyzed cross-couplings.

Chemical Synthesis & Manufacturing
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The synthesis of the 2-chloro-6-ethylthieno[2,3-d]pyrimidine core relies on the "Gewald
First" strategy, ensuring the thiophene ring is fully functionalized before pyrimidine closure.

The "Golden Route" Protocol

This pathway prioritizes yield and regiochemical purity.

Step 1: Gewald Reaction (Thiophene Construction)

Precursors: 2-Butanone (Methyl ethyl ketone), Ethyl cyanoacetate, Elemental Sulfur.

Catalyst: Morpholine or Diethylamine.

Mechanism: Knoevenagel condensation followed by thionation and cyclization.

Key Intermediate:Ethyl 2-amino-5-ethylthiophene-3-carboxylate (CAS 4507-13-5).[1]

o Note: The ethyl group at C5 of the thiophene becomes C6 in the final fused system.
Step 2: Pyrimidine Annulation

e Reagent: Formamide (excess) or Urea (fusion at 180°C).

» Condition: Reflux for 4-6 hours.

e Product: 6-Ethylthieno[2,3-d]pyrimidin-4(3H)-one (if Formamide) or the 2,4-dione (if Urea).
Step 3: Chlorination (The Critical Step)

o Reagent: Phosphorus Oxychloride (

).

o Additive:

-Dimethylaniline (catalytic) or

e Protocol:
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o Suspend the 4-oxo intermediate in

o Heat to reflux (105°C) for 3-5 hours until the solution clears.

o Quenching: Pour slowly onto crushed ice/ammonia (Exothermic!).

e Product:4-Chloro-6-ethylthieno[2,3-d]pyrimidine (if starting from 4-oxo) or 2,4-Dichloro-6-
ethylthieno[2,3-d]pyrimidine (if starting from 2,4-dione).

Synthesis Workflow Visualization

The following diagram illustrates the divergent synthesis pathways from the thiophene
precursor.
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Click to download full resolution via product page

Caption: Divergent synthesis of mono- and dichloro-thieno[2,3-d]pyrimidine scaffolds via the
Gewald intermediate.

Reactivity & Functionalization (SAR Logic)

The 2-chloro-6-ethylthieno[2,3-d]pyrimidine scaffold is defined by the differential reactivity of
its electrophilic centers.

Regioselectivity Rules

In the 2,4-dichloro variant:

e C4-Position (Primary Warhead): Highly reactive toward nucleophiles (
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) due to the electron-withdrawing nature of the adjacent nitrogen atoms and the thiophene
fusion. Reaction occurs at 0°C to Room Temp.

o C2-Position (Secondary Handle): Less reactive. Requires elevated temperatures (60—100°C)
or catalysis (Suzuki/Buchwald) to displace the chlorine.

Strategic Implication: This allows for the sequential construction of "ABC" trisubstituted
systems:

o Step A: Install the primary pharmacophore (e.g., aniline for kinase hinge binding) at C4.

o Step B: Install a solubilizing group (e.qg., piperazine) or a second hydrophobic moiety at C2.

Experimental Protocol: C4-Selective Amination

To synthesize 4-amino-2-chloro-6-ethyl derivatives:

e Dissolve 1.0 eq of 2,4-dichloro-6-ethylthieno[2,3-d]pyrimidine in dry THF or DMF.
e Add 1.1 eq of the desired amine (e.g., aniline, benzylamine).

e Add 1.5 eq of DIPEA (Hunig's base).[2]

» Stir at 0°C for 1 hour, then warm to RT.

e Monitor by TLC (Hexane/EtOAc). The C4-substituted product usually runs lower than the
starting material.

o Workup: Pour into water; filter the precipitate. The C2-chlorine remains intact for future steps.

Biological Applications & Targets

The 6-ethyl group is not merely a spacer; it provides critical hydrophobic interactions.

Dual TS/IDHFR Inhibition

Research indicates that 2-amino-4-oxo-6-ethylthieno[2,3-d]pyrimidines (derived from the 2-
chloro precursor) act as potent antifolates.
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e Mechanism: The thienopyrimidine ring mimics the pteridine ring of folate.

e 6-Ethyl Role: It occupies a hydrophobic pocket near the active site of Thymidylate Synthase
(TS), improving binding affinity (

values often in the low nanomolar range) compared to the 6-H analog.

Kinase Inhibition (VEGFR-2 | EGFR)

Derivatives where the C4-chlorine is replaced by a substituted aniline (mimicking the ATP
adenine) are potent Tyrosine Kinase Inhibitors (TKIs).

o Target: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

e SAR Insight: The 6-ethyl group restricts the rotation of the scaffold, potentially locking the
molecule into a bioactive conformation that fits the ATP-binding cleft more tightly than flexible
alkyl chains.

Data Summary: Activity Comparison

Representative

values for Thieno[2,3-d]pyrimidine derivatives against cancer cell lines (HCT-116).

Scaffold Substituent Substituent o

. IC50 (pM) Activity Note
Variant (C6) (C4)
Thieno[2,3-

o -H 3-Cl-Aniline > 50 Inactive
d]pyrimidine
Thieno[2,3- .

S -Methyl 3-Cl-Aniline 12.5 Moderate
d]pyrimidine
Thieno[2,3- » )

o -Ethyl 3-Cl-Aniline 2.8 High Potency
d]pyrimidine
Thieno[2,3- -

o -Phenyl 3-Cl-Aniline 5.1 Good, but bulky
d]pyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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